Cas no 194804-83-6 (ethyl 4-amino-2-fluoro-3-methylbenzoate)
194804-83-6 structure
Product Name:ethyl 4-amino-2-fluoro-3-methylbenzoate
CAS No:194804-83-6
MF:C10H12FNO2
MW:197.206186294556
MDL:MFCD20723018
CID:116661
PubChem ID:19358316
Update Time:2025-04-18
ethyl 4-amino-2-fluoro-3-methylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-amino-2-fluoro-3-methyl-, ethyl ester
- Benzoic acid, 4-amino-2-fluoro-3-methyl-, ethyl ester (9CI)
- ethyl 4-amino-2-fluoro-3-methylbenzoate
- NRAJWJYFZLNRMQ-UHFFFAOYSA-N
- EN300-8650116
- 194804-83-6
- SCHEMBL7499227
- Benzoic acid, 4-aMino-2-fluoro-3-Methyl-, ethyl ester
-
- MDL: MFCD20723018
- Inchi: 1S/C10H12FNO2/c1-3-14-10(13)7-4-5-8(12)6(2)9(7)11/h4-5H,3,12H2,1-2H3
- InChI Key: NRAJWJYFZLNRMQ-UHFFFAOYSA-N
- SMILES: FC1=C(C(=O)OCC)C=CC(=C1C)N
Computed Properties
- Exact Mass: 197.08526
- Monoisotopic Mass: 197.08520679g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- PSA: 52.32
ethyl 4-amino-2-fluoro-3-methylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-8650116-1g |
ethyl 4-amino-2-fluoro-3-methylbenzoate |
194804-83-6 | 1g |
$1200.0 | 2023-09-02 | ||
| Enamine | EN300-8650116-5g |
ethyl 4-amino-2-fluoro-3-methylbenzoate |
194804-83-6 | 5g |
$3479.0 | 2023-09-02 | ||
| Enamine | EN300-8650116-10g |
ethyl 4-amino-2-fluoro-3-methylbenzoate |
194804-83-6 | 10g |
$5159.0 | 2023-09-02 | ||
| Enamine | EN300-8650116-0.05g |
ethyl 4-amino-2-fluoro-3-methylbenzoate |
194804-83-6 | 95.0% | 0.05g |
$1008.0 | 2025-02-21 | |
| Enamine | EN300-8650116-0.1g |
ethyl 4-amino-2-fluoro-3-methylbenzoate |
194804-83-6 | 95.0% | 0.1g |
$1056.0 | 2025-02-21 | |
| Enamine | EN300-8650116-0.25g |
ethyl 4-amino-2-fluoro-3-methylbenzoate |
194804-83-6 | 95.0% | 0.25g |
$1104.0 | 2025-02-21 | |
| Enamine | EN300-8650116-0.5g |
ethyl 4-amino-2-fluoro-3-methylbenzoate |
194804-83-6 | 95.0% | 0.5g |
$1152.0 | 2025-02-21 | |
| Enamine | EN300-8650116-1.0g |
ethyl 4-amino-2-fluoro-3-methylbenzoate |
194804-83-6 | 95.0% | 1.0g |
$1200.0 | 2025-02-21 | |
| Enamine | EN300-8650116-2.5g |
ethyl 4-amino-2-fluoro-3-methylbenzoate |
194804-83-6 | 95.0% | 2.5g |
$2351.0 | 2025-02-21 | |
| Enamine | EN300-8650116-5.0g |
ethyl 4-amino-2-fluoro-3-methylbenzoate |
194804-83-6 | 95.0% | 5.0g |
$3479.0 | 2025-02-21 |
ethyl 4-amino-2-fluoro-3-methylbenzoate Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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